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2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide 2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide T16Ainh-A01(cas# 552309-42-9) is a inhibitor of the calcium-activated chloride channel TMEM16A. 
Brand Name: Vulcanchem
CAS No.: 552309-42-9
VCID: VC0005586
InChI: InChI=1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24)
SMILES: CCC1=C(N=C(NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
Molecular Formula: C19H20N4O3S2
Molecular Weight: 416.5 g/mol

2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide

CAS No.: 552309-42-9

Cat. No.: VC0005586

Molecular Formula: C19H20N4O3S2

Molecular Weight: 416.5 g/mol

* For research use only. Not for human or veterinary use.

2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide - 552309-42-9

Specification

Description T16Ainh-A01(cas# 552309-42-9) is a inhibitor of the calcium-activated chloride channel TMEM16A. 
CAS No. 552309-42-9
Molecular Formula C19H20N4O3S2
Molecular Weight 416.5 g/mol
IUPAC Name 2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
Standard InChI InChI=1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24)
Standard InChI Key QSIYTNYMBWYHAA-UHFFFAOYSA-N
Isomeric SMILES CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
SMILES CCC1=C(N=C(NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
Canonical SMILES CCC1=C(N=C(NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
Appearance A crystalline solid

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